Cas no 1806003-04-2 (3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1806003-04-2
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4857648
• Update Time: 2025-06-13

3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-4-7-8(14)6(9(11)12)3-5(15-7)1-2-13/h3,9H,1,4,14H2
• InChI Key： CDRTXILVWJOVNP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(CC#N)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile

Introduction to 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806003-04-2)

3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including an amino group, a bromomethyl substituent, a difluoromethyl group, and an acetonitrile moiety, make it a valuable intermediate for synthesizing various bioactive molecules. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities.

The chemical structure of 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806003-04-2) consists of a pyridine ring that is functionalized with multiple reactive groups. The presence of the amino group (–NH₂) at the 3-position enhances its nucleophilicity, while the bromomethyl group (–CH₂Br) at the 2-position provides a site for further substitution reactions. The difluoromethyl group (–CF₂) at the 4-position introduces electronic and steric effects that can influence the reactivity and binding properties of the molecule. Additionally, the acetonitrile group (–CN) at the 6-position contributes to hydrogen bonding capabilities and can modulate metabolic stability.

In recent years, 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile has been extensively studied for its potential in drug discovery and development. Its structural motifs are frequently incorporated into lead compounds targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The combination of electron-withdrawing and electron-donating groups in this compound allows for fine-tuning of its pharmacokinetic properties, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound, researchers have developed novel inhibitors that selectively target specific kinases, offering promising therapeutic interventions. For instance, derivatives of this scaffold have shown efficacy in preclinical studies against tyrosine kinases, which are overexpressed in many cancer cell lines.

Another area where 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile has made significant contributions is in the development of agrochemicals. The pyridine core is a common structural element in many pesticides and herbicides due to its ability to interact with biological targets in plants and pests. Researchers have leveraged the reactivity of this compound to design novel agrochemicals with improved efficacy and environmental profiles. The difluoromethyl group, in particular, has been shown to enhance metabolic stability, reducing the risk of degradation in field conditions.

The synthesis of 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806003-04-2) involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation reactions on a pyridine precursor followed by functional group interconversions. The bromomethyl group can be introduced via bromination followed by methylation or direct bromination at the methyl position if available. The difluoromethyl group can be incorporated using established methods such as halogen exchange or metal-catalyzed coupling reactions. The final step often involves nitrile formation to introduce the acetonitrile moiety at the 6-position.

The reactivity of 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile makes it a valuable building block for further derivatization. The amino group can undergo condensation reactions with carboxylic acids or acid chlorides to form amides or ureas, while the bromomethyl group can react with nucleophiles such as alcohols or amines to form ethers or tertiary amines. Additionally, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the pyridine ring.

In conclusion, 3-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-6-acetonitrile (CAS No. 1806003-04-2) is a multifunctional compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases. The ongoing research into this compound continues to uncover new possibilities for drug discovery and development, underscoring its importance in modern chemistry.